Cas no 62284-10-0 (1,2-Diazabicyclo[3.2.0]hepta-2,6-diene, 3,4,5,6,7-pentaphenyl-, cis-)

• Product name: 1,2-Diazabicyclo[3.2.0]hepta-2,6-diene, 3,4,5,6,7-pentaphenyl-, cis-
• CAS No: 62284-10-0
• MF: C₃₅H₂₆N₂
• MW: 474.594348430634
• CID: 450911
• PubChem ID: 71387948

1,2-Diazabicyclo[3.2.0]hepta-2,6-diene, 3,4,5,6,7-pentaphenyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 1,2-Diazabicyclo[3.2.0]hepta-2,6-diene, 3,4,5,6,7-pentaphenyl-, cis-
• (4S,5S)-3,4,5,6,7-pentakis-phenyl-1,2-diazabicyclo[3.2.0]hepta-2,6-diene
• (4S,5S)-3,4,5,6,7-Pentaphenyl-1,2-diazabicyclo[3.2.0]hepta-2,6-diene
• 62284-10-0
• DTXSID60810041

• Inchi： InChI=1S/C35H26N2/c1-6-16-26(17-7-1)31-33(28-20-10-3-11-21-28)36-37-34(29-22-12-4-13-23-29)32(27-18-8-2-9-19-27)35(31,37)30-24-14-5-15-25-30/h1-25,31H/t31-,35-/m1/s1
• InChI Key： FMYRNLVKPGPIQW-CYEXUTLASA-N
• SMILES： C1=CC=C(C=C1)C2C(=NN3C2(C(=C3C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6)C7=CC=CC=C7

Computed Properties

• Exact Mass: 474.20978
• Monoisotopic Mass: 474.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 841
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 15.6Ų

Experimental Properties

• PSA: 15.6